Cas no 2161085-56-7 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 2161085-56-7
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5907233
• PubChem ID: 165914563
• Update Time: 2025-05-22

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4945431
• EN300-4948594
• 2161085-56-7
• (1s,3s)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• EN300-4980842
• 2136705-66-1
• 2271603-80-4
• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• (1r,3r)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-2-3-14-9(13)10-7-4-6(5-7)8(11)12/h2,6-7H,1,3-5H2,(H,10,13)(H,11,12)
• InChI Key： XOULKJFMSFKFNY-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

Research Brief on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2161085-56-7)

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2161085-56-7) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique cyclobutane ring structure, which is increasingly being explored as a scaffold for designing novel bioactive molecules. The presence of both a carboxylic acid and a prop-2-en-1-yloxy carbonyl amino group makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of peptide mimetics and small-molecule inhibitors.

Recent studies have highlighted the significance of cyclobutane-containing compounds in modulating protein-protein interactions (PPIs) and enzyme activities. The rigid yet strained cyclobutane ring can impose conformational constraints on molecular structures, thereby enhancing binding affinity and selectivity towards biological targets. In this context, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid has been investigated as a potential building block for the development of protease inhibitors and allosteric modulators. Its synthetic accessibility and functional group compatibility further underscore its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of cyclobutane-based peptidomimetics targeting the SARS-CoV-2 main protease (M^pro). The researchers demonstrated that derivatives of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid exhibited moderate inhibitory activity against M^pro, with IC₅₀ values in the low micromolar range. Molecular docking studies revealed that the cyclobutane ring facilitated optimal positioning of the inhibitor within the enzyme's active site, highlighting its potential for further optimization.

In addition to its antiviral applications, this compound has also been investigated in the context of cancer therapeutics. A preprint article on bioRxiv (2024) reported the incorporation of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid into a series of HDAC (histone deacetylase) inhibitors. The resulting analogs displayed improved pharmacokinetic properties, including enhanced metabolic stability and blood-brain barrier permeability, compared to their linear counterparts. These findings suggest that cyclobutane derivatives could offer a promising strategy for overcoming the limitations of conventional HDAC inhibitors in treating glioblastoma and other CNS malignancies.

From a synthetic chemistry perspective, recent advancements in [2+2] cycloaddition reactions have facilitated the efficient preparation of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid and its derivatives. A 2023 paper in Organic Letters described a photochemical method for the stereoselective synthesis of functionalized cyclobutanes, including the title compound, under mild conditions. This methodology not only improves the scalability of cyclobutane-based drug candidates but also enables the exploration of diverse substitution patterns to fine-tune their biological activities.

Despite these promising developments, challenges remain in the widespread application of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid. The inherent ring strain of cyclobutanes can sometimes lead to instability under physiological conditions, necessitating further structural modifications to enhance their drug-like properties. Additionally, more comprehensive in vivo studies are needed to validate the therapeutic potential of derivatives based on this scaffold. Nevertheless, the growing body of research underscores the value of this compound as a versatile tool in chemical biology and a starting point for the discovery of new pharmacophores.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS: 2161085-56-7) represents an exciting area of research at the intersection of synthetic chemistry and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing novel therapeutics targeting viral proteases, epigenetic regulators, and other disease-relevant proteins. Future studies focusing on structure-activity relationships and prodrug strategies are likely to further expand its applications in medicinal chemistry.